- Continuous photocatalytic chlorination method and its application, China, , ,
Cas no 88578-92-1 (Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-)
88578-92-1 structure
Product Name:Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-
CAS No:88578-92-1
MF:C7H3Cl4F
MW:247.909121751785
CID:720313
Update Time:2024-01-31
Benzene,2-chloro-4-fluoro-1-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-
- 2-CHLORO-4-FLUORO BENZOTRICHLORIDE
- 2-chloro-4-fluoro-1-(trichloromethyl)benzene
- 2-Chloro-4-fluorobenzotrichoride
- PC1425
- 2-CHLORO-4-FLUOROBENZOTRICHLORIDE
- Benzene, 2-chloro-4-fluoro-1-(trichloromethyl)-
-
- Inchi: 1S/C7H3Cl4F/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3H
- InChI Key: VAHJAZWBSMAVQL-UHFFFAOYSA-N
- SMILES: C1(C(Cl)(Cl)Cl)=CC=C(F)C=C1Cl
Computed Properties
- Exact Mass: 245.89700
- Monoisotopic Mass: 245.897
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.579
- Boiling Point: 256.9°C at 760 mmHg
- Flash Point: 121.9°C
- Refractive Index: 1.552
- PSA: 0.00000
- LogP: 4.30580
Benzene,2-chloro-4-fluoro-1-(trichloromethyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Chlorine ; 35 °C
Reference
Benzene,2-chloro-4-fluoro-1-(trichloromethyl)- Raw materials
Benzene,2-chloro-4-fluoro-1-(trichloromethyl)- Preparation Products
Benzene,2-chloro-4-fluoro-1-(trichloromethyl)- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
88578-92-1 (Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent